2-methoxy-N-((3-(4-methoxyphenyl)-2-oxooxazolidin-5-yl)methyl)acetamide

• IUPAC Name: 2-methoxy-N-[[3-(4-methoxyphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• InChI: InChI=1S/C14H18N2O5/c1-19-9-13(17)15-7-12-8-16(14(18)21-12)10-3-5-11(20-2)6-4-10/h3-6,12H,7-9H2,1-2H3,(H,15,17)
• InChI Key: UCIALUWTLGEPGM-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCC1CN(C(=O)O1)C2=CC=C(C=C2)OC
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol

Description

Molecular Structure Analysis

Without a specific structural diagram or more detailed information, it’s difficult to analyze the molecular structure of this compound. Based on its name, it likely contains a complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study discusses the metabolism of various chloroacetamide herbicides (including acetochlor and metolachlor) in human and rat liver microsomes. It explores the carcinogenicity pathways involving complex metabolic activation leading to DNA-reactive products. This research could provide insights into the metabolic fate and toxicological implications of structurally related compounds, including the synthesis and degradation of acetamides like the one (Coleman et al., 2000).

Synthesis and Hypoglycemic Activity of Acetamide Derivatives

This study reports on the synthesis of novel acetamide derivatives with hypoglycemic activity, demonstrating significant effects in an animal model. This research highlights the potential of acetamide derivatives in therapeutic applications, especially for treating diabetes (Nikaljea et al., 2012).

Crystal Structures of Thiazolidin Acetamides

Research on the crystal structures of (oxothiazolidin-2-ylidene)acetamides provides detailed insights into the molecular configurations and potential interaction mechanisms of similar compounds. Understanding these structures can be crucial for the design of new drugs or materials with specific properties (Galushchinskiy et al., 2017).

Antimicrobial Activity of Rhodanine-3-acetic Acid Derivatives

A study on rhodanine-3-acetic acid-based amides and their antimicrobial activity against various pathogens underscores the importance of acetamide derivatives in developing new antimicrobial agents. These findings are relevant for the exploration of similar compounds for their potential antimicrobial effects (Krátký et al., 2017).

Antibacterial and Antioxidant Activities of Thiazolidinones with Coumarin Moieties

Research into new coumarin derivatives, including acetamide-linked thiazolidinones, shows potential antibacterial and antioxidant activities. This suggests a broad application scope for acetamide derivatives in enhancing health and combating diseases (Hamdi et al., 2012).

Safety and Hazards

Without specific studies or data, it’s difficult to provide information on the safety and hazards of this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Given the lack of information available on this compound, future research could focus on elucidating its molecular structure, synthesis methods, chemical properties, and potential biological activity.